N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16N4O2S/c1-24-16-8-3-2-7-15(16)20-17(23)12-25-18-10-9-14(21-22-18)13-6-4-5-11-19-13/h2-11H,12H2,1H3,(H,20,23)
• InChI Key: ROISUDUWOBOMLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(C=C2)C3=CC=CC=N3
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide, also known as MPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of research. MPTA is a thioacetamide derivative that has been shown to possess potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide is not fully understood, but it is believed to exert its effects through the modulation of various signaling pathways. N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to activate the Nrf2-Keap1 pathway, which plays a crucial role in the cellular defense against oxidative stress. N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to possess potent antioxidant and anti-inflammatory properties, which are believed to underlie its therapeutic effects. N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, while also reducing the levels of reactive oxygen species. N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide in lab experiments is its well-established synthesis method and its potent antioxidant and anti-inflammatory properties. N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has also been shown to possess low toxicity and high selectivity towards cancer cells. However, one of the limitations of using N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions that can be explored in the research of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide. One potential direction is the development of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide-based drugs for the treatment of cancer, neurodegenerative diseases, and cardiovascular diseases. Another potential direction is the investigation of the molecular mechanisms underlying the therapeutic effects of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide. Additionally, the optimization of the synthesis method of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide and the improvement of its solubility in water may also be explored.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide involves the reaction of 2-acetylpyridine with 2-mercaptopyridine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-methoxybenzaldehyde to yield the final product, N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide. The synthesis of N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been well-established and has been reported in several research articles.

Scientific Research Applications

N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various fields of research such as cancer, neurodegenerative diseases, and cardiovascular diseases. In cancer research, N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to possess potent anti-proliferative and pro-apoptotic effects on cancer cells. In neurodegenerative disease research, N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to possess neuroprotective effects against oxidative stress-induced neuronal damage. In cardiovascular disease research, N-(2-methoxyphenyl)-2-[(6-pyridin-2-ylpyridazin-3-yl)thio]acetamide has been shown to possess anti-inflammatory and anti-atherosclerotic effects.